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Get Quote

The following table summarizes the fundamental chemical and structural information for 2-Keto-L-gulonic

acid.

Property Description

Systematic
Name

(3S,4R,5S)-3,4,5,6-Tetrahydroxy-2-oxohexanoic acid [1]

Chemical
Formula

C₆H₁₀O₇ (free acid); often handled as a hydrate (e.g., C₆H₁₂O₈) [2] [1]

CAS Number 526-98-7 (free acid); 342385-52-8 (hydrate) [2] [1]

Molecular
Weight

194.14 g/mol (free acid); 212.15 g/mol (hydrate) [2] [1]

SMILES Notation OCC@HC@@HC@HC(C(O)=O)=O [2]

Melting Point 159-162 °C (for the hydrate form) [1]

Storage Hygroscopic; should be stored refrigerated under an inert atmosphere [1]

Primary Role Crucial direct precursor in the industrial production of Vitamin C (L-ascorbic acid)
[3] [2] [4]
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Biological Production Pathways

The industrial production of 2-KLG primarily relies on microbial fermentation. The diagram below

illustrates two main production routes.
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Two primary pathways for the microbial production of 2-KLG from different carbon sources.

Traditional Two-Step Fermentation

This is the main commercial method [3] [4].

First Step: Gluconobacter oxydans converts D-sorbitol into L-sorbose [4].
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Second Step: A co-culture of Ketogulonicigenium vulgare and a helper bacterium like Bacillus
megaterium converts L-sorbose into 2-KLG [3] [4]. The helper strain is thought to support the growth
and metabolism of K. vulgare.

Emerging One-Step & Engineered Routes

To simplify the process, significant research focuses on developing single-strain producers.

From D-Sorbitol: Engineered G. oxydans strains can be modified to overexpress key enzymes like

sorbose dehydrogenase (SDH) and sorbosone dehydrogenase (SNDH) to directly convert D-
sorbitol to 2-KLG via L-sorbose and sorbosone intermediates [4].

From D-Glucose: This is a promising alternative that avoids the chemical hydrogenation step needed
to produce D-sorbitol [3]. An engineered strain (e.g., G. oxydans or Erwinia herbicola) first oxidizes D-

glucose to 2,5-diketo-D-gluconic acid (2,5-DKG), which is then converted to 2-KLG by a key
enzyme called 2,5-DKG reductase (DKGR) [3]. Recent metabolic engineering efforts have achieved

a titer of 30.5 g/L of 2-KLG using this route in a 5L bioreactor [3].

Key Enzymes and Analytical Methods

Critical Enzymes in 2-KLG Synthesis

The table below lists the key enzymes involved in the biosynthesis of 2-KLG.

Enzyme Function Source Organisms

Sorbose/Sorbosone
Dehydrogenase (SSDH)

Catalyzes the conversion of L-sorbose to
2-KLG, often via a sorbosone

intermediate. Requires PQQ as a
cofactor [4].

Ketogulonicigenium vulgare
(e.g., SSDA1, SSDA3) [4]

2,5-Diketo-D-Gluconic
Acid Reductase (DKGR)

Reduces 2,5-DKG to 2-KLG. It is a
member of the aldo-keto reductase

(AKR) family and is crucial for the D-
glucose pathway [3].

Corynebacterium sp. [3]
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Enzyme Function Source Organisms

PQQ-Dependent
Dehydrogenase

Oxidizes D-glucose to 2,5-DKG in the
initial step of the D-glucose pathway [3].

Gluconobacter oxydans,
Erwinia sp. [3]

High-Throughput Screening Method

Researchers have developed an enzyme-coupled fluorescence method to rapidly screen for high-yielding 2-

KLG strains [5].

Principle: The method uses a 2-KLG reductase (e.g., from Aspergillus niger) to degrade 2-KLG.
This reaction consumes the cofactor NAD(P)H, whose concentration can be precisely measured by

the decrease in fluorescence at 340 nm [5].
Workflow: The diagram illustrates the screening process.
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Workflow for high-throughput screening of 2-KLG-producing strains based on fluorescence detection [5].

Additional Properties and Commercial Information

Biological Activity: Besides its role as a Vitamin C precursor, 2-KLG itself exhibits antibacterial
activity against strains like Bacillus pumilus and Ketogulonicigenium vulgare [2].

Commercial Availability: 2-KLG is available from chemical suppliers for research purposes. Prices
vary significantly based on quantity and purity, for example:

~$55 for 5g [1]
~$322 for 1kg [1]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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